Cas no 2171629-94-8 (3-(4-aminopiperidin-4-yl)oxan-3-ol)

• Product Name: 3-(4-aminopiperidin-4-yl)oxan-3-ol
• CAS No: 2171629-94-8
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 6550504
• PubChem ID: 165555688
• Update Time: 2025-07-21

3-(4-aminopiperidin-4-yl)oxan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminopiperidin-4-yl)oxan-3-ol
• 2171629-94-8
• EN300-1644026

• Inchi： 1S/C10H20N2O2/c11-9(3-5-12-6-4-9)10(13)2-1-7-14-8-10/h12-13H,1-8,11H2
• InChI Key： ZEOFREHXSYGDBT-UHFFFAOYSA-N
• SMILES： OC1(COCCC1)C1(CCNCC1)N

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(4-aminopiperidin-4-yl)oxan-3-ol

Comprehensive Overview of 3-(4-Aminopiperidin-4-yl)oxan-3-ol (CAS No. 2171629-94-8)

3-(4-Aminopiperidin-4-yl)oxan-3-ol (CAS No. 2171629-94-8) is a novel chemical compound that has garnered significant attention in the pharmaceutical and biochemical research communities. This compound, characterized by its unique aminopiperidine and oxane structural motifs, exhibits potential applications in drug discovery and development. Its molecular structure combines a piperidine ring with an oxane moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its role as a building block for designing central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter systems.

The growing interest in 3-(4-Aminopiperidin-4-yl)oxan-3-ol is reflected in its increasing mentions in scientific literature and patent filings. Its CAS number 2171629-94-8 serves as a critical identifier for researchers seeking to explore its properties further. The compound's aminopiperidine core is a common feature in many FDA-approved drugs, highlighting its pharmacological relevance. Recent studies have focused on its potential as a scaffold for kinase inhibitors and GPCR modulators, aligning with the current trend of targeting these proteins in precision medicine. This aligns with the broader industry shift toward personalized therapeutics and targeted drug delivery systems.

From a synthetic chemistry perspective, 3-(4-Aminopiperidin-4-yl)oxan-3-ol offers a robust platform for structure-activity relationship (SAR) studies. Its oxan-3-ol group provides a handle for further functionalization, enabling the creation of diverse derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where small structural changes can significantly impact a compound's bioavailability, selectivity, and metabolic stability. The compound's water solubility and lipophilicity balance also make it an attractive candidate for oral drug formulations, a key consideration in modern pharmaceutical development.

In the context of drug discovery, 3-(4-Aminopiperidin-4-yl)oxan-3-ol has been explored for its potential in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's. These conditions represent a major unmet medical need, driving intense research into novel CNS-active compounds. The compound's ability to cross the blood-brain barrier (BBB)—a critical challenge in neurological drug development—has been a focal point of recent investigations. Additionally, its aminopiperidine moiety may interact with dopamine and serotonin receptors, suggesting possible applications in mood disorder therapeutics.

The pharmaceutical industry's shift toward fragment-based drug design (FBDD) has further elevated the importance of compounds like 3-(4-Aminopiperidin-4-yl)oxan-3-ol. As a privileged structure, it serves as a valuable starting point for constructing larger, more complex molecules with enhanced binding affinity and target specificity. This approach aligns with the increasing demand for cost-effective and time-efficient drug development strategies. Moreover, the compound's compatibility with high-throughput screening (HTS) platforms makes it a practical choice for large-scale lead optimization campaigns.

Beyond its pharmaceutical applications, 3-(4-Aminopiperidin-4-yl)oxan-3-ol has also attracted interest in chemical biology research. Its structural features make it a potential probe molecule for studying enzyme mechanisms or protein-ligand interactions. This utility is particularly relevant in the era of omics technologies, where understanding molecular interactions at a systems level is paramount. The compound's CAS number 2171629-94-8 frequently appears in databases tracking chemical probes and tool compounds, underscoring its versatility across multiple research domains.

Quality control and analytical characterization of 3-(4-Aminopiperidin-4-yl)oxan-3-ol are critical aspects of its research utility. Advanced techniques such as HPLC, LC-MS, and NMR spectroscopy are routinely employed to verify its purity and structural integrity. These measures ensure reliable results in downstream applications, whether in in vitro assays or in vivo studies. The compound's stability under various pH conditions and temperature ranges has also been a subject of investigation, as these factors directly impact its storage and handling protocols in laboratory settings.

Looking ahead, 3-(4-Aminopiperidin-4-yl)oxan-3-ol is poised to play a pivotal role in advancing innovative therapeutics. Its structural complexity and functional group diversity position it as a key player in the next generation of small-molecule drugs. As research continues to unravel its full potential, this compound will likely remain at the forefront of cutting-edge science, bridging the gap between chemical synthesis and biological activity. With its CAS number 2171629-94-8 serving as a universal reference, the scientific community can efficiently share findings and accelerate progress in this exciting area of study.